6,7-dimethyl-3-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 6,7-dimethyl-3-[2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C18H23N5O2S2/c1-10-11(2)19-18-23(17(10)25)14(9-26-18)8-15(24)22-6-4-13(5-7-22)16-21-20-12(3)27-16/h13-14H,4-9H2,1-3H3
• InChI Key: WTYNRFJQJKZOEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(C1=O)C(CS2)CC(=O)N3CCC(CC3)C4=NN=C(S4)C)C
• Molecular Formula: C18H23N5O2S2
• Molecular Weight: 405.5 g/mol

Description

6,7-dimethyl-3-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a useful research compound. Its molecular formula is C18H23N5O2S2 and its molecular weight is 405.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

A study by Gaonkar et al. (2018) synthesized a novel series of 6-chloro-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one derivatives, structurally related to the compound . These compounds demonstrated significant anticancer activity against human breast and lung cancer cell lines. The interaction of these compounds with bovine serum albumin was also investigated, providing insights into their potential mechanism of action in a biological context Gaonkar et al., 2018.

Antimicrobial Activity

Patel et al. (2012) reported the synthesis of thiazolidinone derivatives with a focus on their antimicrobial activity against a variety of bacterial and fungal strains. While not directly mentioning the exact compound , the research emphasizes the importance of structural variations in enhancing antimicrobial efficacy, suggesting potential research directions for related compounds Patel et al., 2012.

Antiproliferative Activity

Another study by Mallesha et al. (2012) focused on the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, evaluating their antiproliferative effect against various human cancer cell lines. This research highlights the potential of structurally related compounds in cancer therapy, with some derivatives showing promising activity Mallesha et al., 2012.

Anti-biofilm Applications

A study by Olar et al. (2020) explored the incorporation of thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate derivatives into Fe3O4@C18 core-shell nanocoatings to combat Candida albicans biofilms. This innovative approach demonstrates the potential use of related compounds in developing non-cytotoxic strategies to fight fungal infections associated with biofilms Olar et al., 2020.